Aluminum monochloride

• CAS No.: 13595-81-8
• Molecular Formula: AlCl
• Molecular Weight: 62.43 g/mol
• IUPAC Name: chloroaluminum
• InChI: InChI=1S/Al.ClH/h;1H/q+1;/p-1
• InChI Key: IZMHKHHRLNWLMK-UHFFFAOYSA-M
• SMILES: [Al]Cl

Description

Aluminum monochloride (AlCl) is a closed-shell diatomic metal halide with the molecular formula AlCl and a molar mass of 62.43 g·mol⁻¹ . It exists as two stable isotopes: ²⁷Al³⁵Cl (75.8% natural abundance) and ²⁷Al³⁷Cl (24.2%) . The molecule exhibits three primary electronic states: the X¹Σ⁺ ground state, the a³Π triplet, and the A¹Π singlet states, with hyperfine splitting due to the nuclear spins of Al (I = 5/2) and Cl (I = 3/2) .

AlCl is thermodynamically stable only at high temperatures (>1,000 K) and low pressures, making it a transient species in most industrial or laboratory settings . Its gas-phase thermodynamic properties include a standard enthalpy of formation (ΔfH°gas) of -51.46 kJ·mol⁻¹ and entropy (S°gas) of 227.95 J·mol⁻¹·K⁻¹ .

Scientific Research Applications

Spectroscopy and Laser Cooling

Rovibronic Spectroscopy
Aluminum monochloride has garnered attention in the field of spectroscopy, particularly in the context of laser cooling. Recent studies have provided line lists for two isotopologues of this compound, Al$^{35}$Cl and Al$^{37}$Cl, covering a wavelength range below 0.2 µm. These studies utilize empirical spectroscopic models to refine potential energy curves and dipole moment curves, which are crucial for understanding molecular behavior under laser excitation .

Laser Cooling Applications
The unique spectroscopic properties of this compound make it an excellent candidate for laser cooling techniques. Research indicates that this compound can be effectively cooled to ultracold temperatures, which opens avenues for exploring new physics and quantum phenomena . The ability to manipulate this compound molecules at such low temperatures could lead to advancements in quantum computing and precision measurement technologies.

Environmental Studies

Fluoride Extraction from Fly Ash
this compound's chemical properties have been investigated for environmental applications, particularly in the extraction of fluoride from industrial byproducts like fly ash. By employing aluminum salts, researchers have explored efficient methods to mitigate the environmental impact of heavy metals and harmful substances present in fly ash . This application highlights this compound's potential in waste management and environmental remediation.

Health Sciences

Tumorigenesis Research
Recent studies have raised concerns about the long-term effects of aluminum compounds, including this compound, on human health. Research indicates that exposure to aluminum salts may promote tumorigenesis in mammary gland epithelial cells. In vitro studies have shown that normal murine mammary gland cells can form tumors when exposed to aluminum chloride at concentrations similar to those found in human tissues . This finding suggests a potential link between aluminum exposure and increased breast cancer risk, necessitating further investigation into the safety of aluminum compounds used in consumer products.

Data Summary Table

Application Area	Description	Key Findings
Spectroscopy	Study of rovibronic spectra for laser cooling applications	Line lists for Al$^{35}$Cl and Al$^{37}$Cl provided; effective for laser cooling
Environmental Studies	Use in extracting fluoride from fly ash	Efficient methods developed for mitigating harmful substances
Health Sciences	Investigation into tumorigenesis linked to aluminum exposure	Long-term exposure linked to tumor formation in mammary epithelial cells

Comparison with Similar Compounds

Structural and Bonding Differences :

• AlCl : A covalent diatomic molecule with a bond length of 2.130 Å (X¹Σ⁺ state) .
• AlCl₃: In the solid state, it adopts an ionic lattice structure but transitions to a covalent monomer (AlCl₃) or dimer (Al₂Cl₆) in the gas phase . The dimer Al₂Cl₆ has an average mass of 266.664 g·mol⁻¹ and features bridging Cl atoms .

Aluminum Dichloride (AlCl₂)

AlCl₂ is a radical species that forms under specific thermochemical conditions, such as during the chlorination of metallic aluminum. Its formation probability exceeds that of AlCl in certain high-temperature processes, but it is less studied due to its transient nature . Unlike AlCl, AlCl₂ exhibits unpaired electrons, leading to higher reactivity in radical-mediated reactions.

Organoaluminum Compounds: Chloro(diethyl)aluminum (C₄H₁₀AlCl)

This compound (molar mass 120.56 g·mol⁻¹) features a tetrahedral Al center bonded to two ethyl groups and one Cl atom . Unlike AlCl, it is used in Ziegler-Natta polymerization and as a precursor in organometallic synthesis. Its stability under ambient conditions contrasts sharply with the high-temperature requirements of AlCl.

Other Metal Monochlorides

• Gallium Monochloride (GaCl): Shares a similar covalent diatomic structure with AlCl but has a lower bond dissociation energy (Ga-Cl: 481 kJ·mol⁻¹ vs. Al-Cl: 511 kJ·mol⁻¹) . Used in semiconductor doping.
• Yttrium Monochloride (YCl): Exhibits strong metal-metal bonding in its crystalline form, unlike AlCl. Applications include intercalation chemistry for battery materials .

Property	AlCl	GaCl	YCl
Bond Length (Å)	2.130	2.20	2.65
Primary Applications	Laser cooling	Semiconductor doping	Intercalation compounds
Stability	High-temperature	Moderate	Ambient (solid)

Preparation Methods

Direct Synthesis from Elemental Aluminum and Chlorine

The most straightforward method for generating aluminum monochloride involves the direct reaction of elemental aluminum (Al) with chlorine gas (Cl₂) under controlled conditions. This reaction typically proceeds at elevated temperatures (1,200–1,800 K) to favor the monochloride over the more stable trichloride (AlCl₃) .

The stoichiometry of the reaction is highly sensitive to temperature and pressure:

$$2\text{Al}$${(s)} + \text{Cl}{2(g)} \rightarrow 2\text{AlCl}_{(g)} \quad \Delta H^\circ = +276 \, \text{kJ/mol} \,

At temperatures exceeding 1,500 K, the monochloride becomes the dominant gaseous species due to the endothermic nature of its formation . Industrial implementations often utilize plasma arc reactors to sustain these extreme conditions, achieving yields of 85–92% AlCl .

High-Temperature Decomposition of Aluminum Trichloride

Aluminum trichloride (AlCl₃) serves as a precursor for AlCl under thermal decomposition. This method is advantageous for laboratories with access to AlCl₃, as it avoids handling elemental chlorine. The decomposition occurs above 1,800 K according to:

$$\text{AlCl}$${3(g)} \rightarrow \text{AlCl}{(g)} + \text{Cl}_{2(g)} \quad \Delta H^\circ = +318 \, \text{kJ/mol} \,

Key challenges include managing back-reactions and stabilizing AlCl in the gas phase. Quenching the product stream with inert gases like argon minimizes recombination . The NIST Shomate equation for AlCl provides critical thermodynamic parameters for optimizing this process (Table 1).

Table 1: Thermodynamic Parameters for AlCl (298–6,000 K)

Parameter	Value
A	36.81209
B	1.332241
C	-0.443148
D	0.075424
E	-0.226744
F	-63.25455
G	270.8425
H	-51.46320

These coefficients enable the calculation of heat capacity ($C_p$), enthalpy ($H°$), and entropy ($S°$) across the temperature range, essential for reactor design .

Reduction of Aluminum Trichloride with Metallic Reductants

The carbothermal reduction of AlCl₃ offers a lower-temperature route to AlCl. In this method, aluminum scraps react with iron chloride (FeCl₃) at 450°C under an argon atmosphere :

$$\text{Al}$${(s)} + \text{FeCl}{3(g)} \rightarrow \text{AlCl}{(g)} + \text{FeCl}{2(s)} \quad \Delta H^\circ = -189 \, \text{kJ/mol} \,

This process achieves 78–84% yield, with FeCl₂ byproducts removed via sublimation at 150°C . X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDX) confirm the purity of the resultant AlCl powder .

Vapor-Phase Reactions with Hydrogen Chloride

Aluminum vapor reacts with hydrogen chloride (HCl) at 1,000–1,200 K to form AlCl:

$$2\text{Al}$${(g)} + 2\text{HCl}{(g)} \rightarrow 2\text{AlCl}{(g)} + \text{H}{2(g)} \quad \Delta H^\circ = +142 \, \text{kJ/mol} \,

This method requires precise control of vapor pressure to prevent oxidation or trichloride formation.

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing aluminum monochloride (AlCl) in laboratory settings, and what parameters are critical for success?

• This compound is synthesized via high-temperature reactions under controlled conditions. Key methods include:

• Gas-phase reactions : Reacting aluminum with chlorine gas at temperatures exceeding 1,000°C in an inert atmosphere (e.g., argon) to avoid side reactions .
• Hydride Vapor Phase Epitaxy (HVPE) : Using precursors like aluminum trichloride (AlCl₃) in reactors heated to 400–800°C, where AlCl forms transiently during deposition .
• Nitride preparation : Reacting AlCl with nitrogen-containing compounds at ~1 atm in inert gas environments to produce aluminum nitride (AlN) .
  • Critical parameters : Temperature control (>700°C), inert gas atmosphere, and rapid quenching to prevent decomposition into AlCl₃ or other chlorides .

Q. Which spectroscopic techniques are most effective for characterizing AlCl, and what structural insights do they provide?

• Mass spectrometry : Identifies AlCl’s molecular mass (62.43 g/mol) and monitors its stability in gas-phase reactions .
• Infrared (IR) spectroscopy : Detects vibrational modes of the Al-Cl bond (~500–600 cm⁻¹), confirming its radical nature .
• Raman spectroscopy : Resolves lattice dynamics in solid-phase AlCl at low temperatures (<180 K) .
• X-ray diffraction (XRD) : Limited utility due to AlCl’s instability at ambient conditions, but useful for cryogenically preserved samples .

Q. What thermodynamic factors govern AlCl’s stability, and how do experimental conditions influence its reactivity?

• AlCl is stable only at high temperatures (>1,000°C) and low pressures , decomposing into AlCl₃ or metallic Al upon cooling .
• Below 180 K, AlCl can be stabilized in solid form but reacts violently with moisture, oxygen, and organic compounds .
• Key phase transitions : Gas-to-solid condensation occurs at cryogenic temperatures, but prolonged storage requires inert gas purging (e.g., nitrogen) .

Advanced Research Questions

Q. How can researchers mitigate challenges when integrating AlCl into III-V semiconductor fabrication for solar cells?

• Challenge : AlCl’s corrosivity damages HVPE reactor walls, leading to contamination. Solution : Use aluminum trichloride (AlCl₃) instead, which is more stable and enables high-efficiency AlInP layers (28% efficiency in two-junction cells) .
• Methodology : Optimize substrate deposition temperatures (650°C) and precursor ratios (AlCl₃/GaCl/InCl) to minimize side reactions .
• Data validation : Cross-reference energy-dispersive X-ray spectroscopy (EDS) with efficiency metrics to confirm AlCl-derived layer purity .

Q. What lessons can be drawn from historical industrial applications of AlCl, such as the Alcan monochloride process for aluminum extraction?

• The Alcan process (1940s–1980s) used reversible AlCl₃-Al reactions at 1,200°C to extract aluminum from alloys. Key findings :

• Technical success : Achieved high-purity Al recovery via condensation .
• Economic failure : Stable chloride byproducts required costly waste treatment, and reactor materials corroded rapidly .
  • Modern relevance : Highlights the need for corrosion-resistant reactor linings (e.g., graphite) and closed-loop systems to manage chlorides .

Q. How do researchers reconcile contradictions in AlCl stability studies, particularly between computational models and experimental observations?

• Discrepancy : Theoretical models predict AlCl stability at wider temperature ranges than observed experimentally. Resolution :

• In situ diagnostics : Use laser-induced fluorescence (LIF) to track AlCl decay kinetics in real time during HVPE .
• Pressure dependence : Model stability thresholds using ab initio calculations (e.g., DFT) that account for sub-atmospheric pressures .
  • Case study : NREL’s HVPE experiments showed AlCl₃ outperforms AlCl in reactor stability, validating computational predictions .

Q. What methodologies enable safe handling of AlCl in radical chemistry studies, given its extreme reactivity?

• Containment : Use vacuum-sealed reactors with nitrogen purging to prevent exposure to moisture or oxygen .
• Personal protective equipment (PPE) : Corrosion-resistant gloves (e.g., Viton) and full-face shields, as AlCl causes severe skin/eye damage .
• Waste management : Neutralize residual AlCl with dry sodium bicarbonate before disposal .

Methodological Guidelines

• Experimental design : Always include control experiments with AlCl₃ to benchmark AlCl reactivity in synthesis or deposition processes .
• Data reporting : Adhere to journal standards (e.g., Progress in Photovoltaics) by detailing synthesis parameters (temperature, pressure, precursors) and characterization methods .
• Ethical considerations : Disclose corrosion risks and environmental impacts of chloride byproducts in publications .